2-Ethoxy-N-(2-hydroxy-4-methylsulfanylbutyl)benzenesulfonamide
Overview
Description
2-Ethoxy-N-(2-hydroxy-4-methylsulfanylbutyl)benzenesulfonamide, also known as EHBBS, is a sulfonamide compound that has been widely studied for its potential applications in scientific research. This compound is synthesized through a multi-step process involving the reaction of several different reagents. EHBBS has shown promising results in several studies as a potential therapeutic agent due to its unique mechanism of action and its ability to affect various biochemical and physiological processes.
Mechanism of Action
The mechanism of action of 2-Ethoxy-N-(2-hydroxy-4-methylsulfanylbutyl)benzenesulfonamide involves the inhibition of the enzyme carbonic anhydrase, which is involved in the regulation of pH in the body. By inhibiting this enzyme, 2-Ethoxy-N-(2-hydroxy-4-methylsulfanylbutyl)benzenesulfonamide can affect various biochemical and physiological processes, including the regulation of blood pressure, the transport of carbon dioxide, and the production of gastric acid.
Biochemical and Physiological Effects:
2-Ethoxy-N-(2-hydroxy-4-methylsulfanylbutyl)benzenesulfonamide has been shown to have several biochemical and physiological effects, including the inhibition of carbonic anhydrase, the regulation of blood pressure, and the inhibition of cancer cell growth. It has also been shown to have potential applications in the treatment of glaucoma, as it can reduce intraocular pressure.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Ethoxy-N-(2-hydroxy-4-methylsulfanylbutyl)benzenesulfonamide in lab experiments is its ability to inhibit carbonic anhydrase, which can be useful in studying various biochemical and physiological processes. However, one limitation is that 2-Ethoxy-N-(2-hydroxy-4-methylsulfanylbutyl)benzenesulfonamide can be difficult to synthesize, which can make it challenging to obtain in large quantities for research purposes.
Future Directions
There are several future directions for research involving 2-Ethoxy-N-(2-hydroxy-4-methylsulfanylbutyl)benzenesulfonamide, including the development of new antimicrobial agents, the study of its potential applications in the treatment of cancer, and the investigation of its effects on various biochemical and physiological processes. Additionally, further research is needed to optimize the synthesis of 2-Ethoxy-N-(2-hydroxy-4-methylsulfanylbutyl)benzenesulfonamide and to explore its potential limitations and side effects.
Synthesis Methods
The synthesis of 2-Ethoxy-N-(2-hydroxy-4-methylsulfanylbutyl)benzenesulfonamide involves several steps, including the reaction of 2-mercapto-4-methylbutanol with ethyl chloroformate to form ethyl 2-(chlorocarbonyl)-4-methylbutanoate. This compound is then reacted with sodium hydride and 2-aminophenol to form 2-ethoxy-N-(2-hydroxy-4-methylsulfanylbutyl)benzenesulfonamide. The final product is obtained through a purification process involving crystallization and recrystallization.
Scientific Research Applications
2-Ethoxy-N-(2-hydroxy-4-methylsulfanylbutyl)benzenesulfonamide has been studied extensively for its potential applications in scientific research. It has been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antimicrobial agents. 2-Ethoxy-N-(2-hydroxy-4-methylsulfanylbutyl)benzenesulfonamide has also been studied as a potential therapeutic agent for the treatment of cancer, as it has been shown to inhibit the growth of certain cancer cells.
properties
IUPAC Name |
2-ethoxy-N-(2-hydroxy-4-methylsulfanylbutyl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NO4S2/c1-3-18-12-6-4-5-7-13(12)20(16,17)14-10-11(15)8-9-19-2/h4-7,11,14-15H,3,8-10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SZOVEPTZIKBWOG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1S(=O)(=O)NCC(CCSC)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21NO4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-ethoxy-N-[2-hydroxy-4-(methylsulfanyl)butyl]benzene-1-sulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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